Cas no 153397-37-6 (4-Oxazolecarboxylicacid, 4,5-dihydro-5-oxo-2,4-diphenyl-, ethyl ester)

4-Oxazolecarboxylicacid, 4,5-dihydro-5-oxo-2,4-diphenyl-, ethyl ester structure
153397-37-6 structure
Product Name:4-Oxazolecarboxylicacid, 4,5-dihydro-5-oxo-2,4-diphenyl-, ethyl ester
CAS No:153397-37-6
MF:C18H15NO4
MW:309.316004991531
CID:98931
PubChem ID:10542898
Update Time:2025-04-18

4-Oxazolecarboxylicacid, 4,5-dihydro-5-oxo-2,4-diphenyl-, ethyl ester Chemical and Physical Properties

Names and Identifiers

    • 4-Oxazolecarboxylicacid, 4,5-dihydro-5-oxo-2,4-diphenyl-, ethyl ester
    • 4-Oxazolecarboxylic acid, 4,5-dihydro-5-oxo-2,4-diphenyl-, ethyl ester
    • 153397-37-6
    • Ethyl 5-oxo-2,4-diphenyl-1,3-oxazole-4-carboxylate
    • Inchi: 1S/C18H15NO4/c1-2-22-16(20)18(14-11-7-4-8-12-14)17(21)23-15(19-18)13-9-5-3-6-10-13/h3-12H,2H2,1H3
    • InChI Key: BULMJHWAUIQGCY-UHFFFAOYSA-N
    • SMILES: O1C(C2C=CC=CC=2)=NC(C(=O)OCC)(C1=O)C1C=CC=CC=1

Computed Properties

  • Exact Mass: 309.10015
  • Monoisotopic Mass: 309.10010796g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 23
  • Rotatable Bond Count: 5
  • Complexity: 489
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.4
  • Topological Polar Surface Area: 65Ų

Experimental Properties

  • PSA: 64.96
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